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Compound of Interest

Compound Name: 2-Isopropoxyaniline

Cat. No.: B1215334

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document serves as a comprehensive technical guide on the safety protocols and
handling precautions for 2-Isopropoxyaniline (CAS No. 29026-74-2). As a specialized aniline
derivative used in synthetic chemistry and early-phase drug discovery, a thorough
understanding of its hazard profile is critical for ensuring personnel safety and experimental
integrity. This guide moves beyond mere procedural lists to provide the causal reasoning
behind each recommendation, grounded in established chemical safety principles.

Section 1: Hazard Identification and Classification

2-Isopropoxyaniline is classified under the Globally Harmonized System (GHS) as a
substance that requires careful handling. The primary acute hazard is oral toxicity, but as with
many aniline derivatives, the potential for skin, eye, and respiratory irritation should not be
underestimated.

GHS Classification Summary The primary classification for 2-lsopropoxyaniline is Acute
Toxicity 4 (Oral), signified by the GHSO07 pictogram.
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GHS
o Hazard Code Description Pictogram Signal Word
Classification
N , GHS07
Acute Toxicity, Harmful if ] )
H302 (Exclamation Warning
Oral swallowed
Mark)

Table 1: GHS Hazard Classification for 2-Isopropoxyaniline.

Core Hazard Statements:

e H302: Harmful if swallowed.

Prudent Precautionary Statements (based on related aniline compounds):[1][2]

e Prevention:

[¢]

P261: Avoid breathing vapors or mist.[2]

P264: Wash hands and any exposed skin thoroughly after handling.[3]

o

P270: Do not eat, drink or smoke when using this product.[4]

o

[¢]

P280: Wear protective gloves, protective clothing, and eye/face protection.[4][5]

e Response:
o P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor if you feel unwell.
o P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[2]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[5]

Figure 1: GHS Hazard Profile for 2-Isopropoxyaniline.

Section 2: Physicochemical Properties
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Understanding the physical properties of 2-lsopropoxyaniline is fundamental to designing
safe handling procedures. Data from various suppliers shows some variability in its reported
physical state, which may be due to purity differences or its low melting point. It has been
described as both a solid and a brown-to-black liquid or oil.[6] For safety purposes, it should be
treated as a substance that can be present in either phase at or near ambient laboratory

temperatures.

Property Value Source

CAS Number 29026-74-2

Molecular Formula CoH13NO

Molecular Weight 151.21 g/mol

Appearance Brown to black solid or liquid [6]

Boiling Point ~273.23 °C (rough estimate) [6]
139-141 °C (Note: This value
appears unusually high and

Melting Point may correspond to a salt form; [6]
handle as a low-melting solid
or liquid)

Density ~1.04 g/mL (rough estimate) [6]
Insoluble in water; Soluble in

Solubility organic solvents such as [7]
chloroform and methanol.

) Not applicable (for solid form);
Flash Point

>110 °C (for 3-isomer)

Table 2: Key Physicochemical Properties of 2-Isopropoxyaniline.

Section 3: Exposure Controls and Personal
Protection
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A multi-layered approach, prioritizing engineering controls over personal protective equipment
(PPE), is essential for minimizing exposure.

Engineering Controls: The First Line of Defense The primary objective of engineering controls
is to isolate the researcher from the chemical hazard.

e Chemical Fume Hood: All handling of 2-Isopropoxyaniline, including weighing, transferring,
and preparing solutions, must be conducted inside a certified chemical fume hood.[1][8] This
is critical to prevent the inhalation of any vapors or aerosols that may be generated.

o Ventilation: The laboratory must be equipped with adequate general ventilation to ensure
sufficient air exchange.[1]

o Emergency Equipment: A safety shower and eyewash station must be readily accessible and
tested regularly.[9] Their proximity is crucial for immediate decontamination in the event of a
significant splash.

Personal Protective Equipment (PPE): A Necessary Barrier PPE is not a substitute for robust
engineering controls but serves as the final barrier between the user and the chemical. The
selection of PPE must be based on a thorough risk assessment of the planned procedure.

o Eye and Face Protection: Chemical safety goggles are mandatory.[8] If there is a significant
risk of splashing, a full-face shield should be worn over the goggles for enhanced protection.

[8]
¢ Skin Protection:

o Gloves: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[5] Gloves
must be inspected for any signs of degradation or perforation before each use. The
"double-gloving" technique is recommended for extended operations. Proper glove
removal technique (without touching the outer surface) is critical to avoid cross-
contamination.[5][8]

o Lab Coat: A flame-resistant lab coat must be worn and kept fully fastened. For procedures
with a higher risk of splashes, a chemical-resistant apron should be worn over the lab
coat.[1]
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e Respiratory Protection: Under normal conditions within a fume hood, respiratory protection is
not required.[3] However, in the event of a ventilation failure or a large spill, a NIOSH-
approved air-purifying respirator with an organic vapor cartridge is necessary.[1]
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Safety Goggles (Minimum)

Personal Protective Equipment (PPE) Selection Protocol
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(e l)
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Figure 2: Risk-Based PPE Selection Workflow.
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Section 4: Standard Handling and Storage Protocols

Adherence to methodical handling and storage procedures is paramount.
Handling Protocol:

» Preparation: Before handling, ensure all necessary PPE is donned correctly and that the
fume hood is operational. Verify the location of the nearest eyewash station and safety
shower.

 Aliquotting: When transferring the chemical, use appropriate tools (spatulas for solids,
pipettes for liquids) to minimize the generation of dust or aerosols. Perform all transfers over
a tray or absorbent pad to contain any minor drips or spills.

e Heating: If heating is required, use a controlled heating source like a heating mantle or an oil
bath. Avoid direct heating with a hot plate, which can create localized hot spots.

o Post-Handling: After use, ensure the container is tightly sealed.[2] Decontaminate the work
area and any equipment used. Remove PPE in the correct order, finishing with hand
washing.[8]

Storage Requirements:

Temperature: Store in a cool, dry, and well-ventilated area, preferably in a refrigerator at 2-
8°C.[1][6]

Container: Keep the container tightly closed to prevent exposure to air and moisture.[1][2]

Atmosphere: For long-term storage, storing under an inert gas like argon or nitrogen is
recommended, as aniline derivatives can be sensitive to air and light.[1]

Incompatibilities: Store away from strong oxidizing agents and other incompatible materials.

Section 5: Emergency Procedures

Rapid and correct response during an emergency can significantly mitigate harm.

First Aid Measures:
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« Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.[8][10]

» Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with
copious amounts of water for at least 15 minutes, followed by washing with soap and water.
[1][10] Seek medical attention.

o Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15
minutes, holding the eyelids open. Remove contact lenses if it is safe to do so.[5] Seek
immediate medical attention from an ophthalmologist.

 Ingestion: Do NOT induce vomiting.[5][10] If the person is conscious, rinse their mouth with
water. Never give anything by mouth to an unconscious person.[8] Call a poison control
center or seek immediate medical attention.[10]

Fire-Fighting Measures:

» Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, carbon
dioxide, or a water spray.[4][8] Avoid using a solid stream of water, as it may scatter the
material.[4]

e Specific Hazards: During a fire, toxic and irritating gases, including carbon oxides (CO, CO2)
and nitrogen oxides (NOx), will be generated.[2][10][11]

» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[8][10]

Accidental Release Measures (Spill Response):
o Evacuate: Immediately evacuate all non-essential personnel from the spill area.

o Ventilate: Ensure the area is well-ventilated, but avoid actions that could actively disperse
the material into the air.

o Control: Remove all sources of ignition.

© 2025 BenchChem. All rights reserved. 8/13 Tech Support


http://angenechemical.com/sds/41406-00-2.pdf
https://aksci.com/sds/5033DX_SDS.pdf
https://www.spectrumchemical.com/media/sds/I1260_AGHS.pdf
https://aksci.com/sds/5033DX_SDS.pdf
https://www.sigmaaldrich.com/TW/en/sds/aldrich/36818?userType=undefined
https://www.sigmaaldrich.com/TW/en/sds/aldrich/36818?userType=undefined
https://aksci.com/sds/5033DX_SDS.pdf
http://angenechemical.com/sds/41406-00-2.pdf
https://aksci.com/sds/5033DX_SDS.pdf
https://www.tcichemicals.com/BE/en/sds/I0399_EU_6N.pdf
http://angenechemical.com/sds/41406-00-2.pdf
https://www.tcichemicals.com/BE/en/sds/I0399_EU_6N.pdf
https://www.combi-blocks.com/msds/QE-4620.pdf
https://aksci.com/sds/5033DX_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC259390050&productDescription=2-ISOPROPYLANILINE+5ML&vendorId=VN00032119&countryCode=US&language=en
http://angenechemical.com/sds/41406-00-2.pdf
https://aksci.com/sds/5033DX_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Contain: For a liquid spill, contain it using an inert absorbent material like vermiculite, dry
sand, or earth.[1] For a solid spill, carefully sweep it up without creating dust.[8]

Collect: Place the absorbed or swept material into a suitable, labeled, and sealed container
for chemical waste disposal.[1][8]

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to the appropriate safety personnel.
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Emergency Response Flowchart

EMERGENCY
(Spill or Exposure)

What is the nature of the emergency?

Exposure

Personnel Exposure

Route of Exposure?

Skin/Eye /Inhalation

Skin / Eye Contact Inhalation Ingestion Small & Controllable Large or Uncontrolled

Remove contaminated clothing.

Move to fresh air.
Flush with water for 15+ min.

Provide respiratory support if needed.

- Don PPE.
Rinse mouth. frrig ) Evacuate Area.
N - Absorb with inert material. .
’ DO NOT induce vomiting. Collect in waste container. Alert Safety Personnel / Emergency Services.

Seek IMMEDIATE

Medical Attention Decontaminate Area & Report

Click to download full resolution via product page

Figure 3: Flowchart for Emergency Response to Spills and Exposures.
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Section 6: Toxicological Profile

The toxicological data for 2-lsopropoxyaniline is limited, underscoring the need for cautious
handling.

o Acute Toxicity: The primary known hazard is that it is harmful if swallowed (Acute Toxicity
Category 4, Oral).

e Irritation: While not formally classified for the 2-isomer, related isomers and aniline
compounds are known to cause skin, eye, and respiratory system irritation.[7] Therefore, it is
prudent to assume this compound has similar irritant properties.

» Carcinogenicity: Safety data sheets for related isomers indicate that no component of the
product is identified as a probable, possible, or confirmed human carcinogen by IARC,
ACGIH, or NTP.[8] However, the absence of data does not mean the absence of hazard, and
exposure should always be minimized.

Section 7: Disposal Considerations

All waste containing 2-Isopropoxyaniline must be treated as hazardous chemical waste.

o Collect all waste material, including contaminated absorbents and disposable PPE, in a
clearly labeled, sealed, and appropriate waste container.[1][8]

o Disposal must be carried out in strict accordance with local, state, and federal environmental
regulations.[4] Do not dispose of this chemical down the drain.[8][10]

Conclusion

2-Isopropoxyaniline is a valuable research chemical that can be handled safely by adhering
to the principles of chemical hygiene and safety engineering. The core tenets of its safe use are
consistent risk assessment, stringent use of engineering controls, diligent application of
appropriate PPE, and preparedness for emergency situations. By understanding the rationale
behind these safety protocols, researchers can foster a secure laboratory environment for the
advancement of science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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